Loratadine-d4 Epoxide N-Oxide
Description
Mechanism of Action
While specific information on the mechanism of action of Loratadine-d4 Epoxide N-Oxide is not available, loratadine, the parent compound, acts as a selective inverse agonist for peripheral histamine H1-receptors . When allergies strike, histamine is released and binds to these receptors, causing allergy symptoms. Loratadine intervenes by blocking this binding, effectively halting the allergic reaction .
properties
CAS RN |
1794754-14-5 |
|---|---|
Product Name |
Loratadine-d4 Epoxide N-Oxide |
Molecular Formula |
C22H23ClN2O4 |
Molecular Weight |
418.91 |
InChI |
InChI=1S/C22H23ClN2O4/c1-2-28-20(26)24-12-9-21(10-13-24)22(29-21)18-8-7-17(23)14-16(18)6-5-15-4-3-11-25(27)19(15)22/h3-4,7-8,11,14H,2,5-6,9-10,12-13H2,1H3/i12D2,13D2 |
InChI Key |
ZPCHCJCBRZXZHY-IDPVZSQYSA-N |
SMILES |
CCOC(=O)N1CCC2(CC1)C3(O2)C4=C(CCC5=C3[N+](=CC=C5)[O-])C=C(C=C4)Cl |
Origin of Product |
United States |
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